BENGHE Foundational & Exploratory

Check Availability & Pricing

The Impact of GSK6853 on Chromatin
Remodeling: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK6853

Cat. No.: B15570549

For Researchers, Scientists, and Drug Development Professionals

Abstract

GSK6853 is a potent, selective, and cell-permeable chemical probe for the BRPF1
(Bromodomain and PHD Finger-containing protein 1) bromodomain. As a critical scaffolding
protein for the assembly of MYST family histone acetyltransferase (HAT) complexes, BRPF1
plays a pivotal role in chromatin remodeling and gene transcription. Inhibition of its
bromodomain by GSK6853 provides a powerful tool to dissect the biological functions of
BRPF1 and explore its therapeutic potential. This technical guide provides an in-depth analysis
of GSK6853's mechanism of action, its quantitative impact on BRPF1, detailed experimental
protocols for its use, and its downstream effects on signaling pathways and chromatin-
regulated processes.

Introduction to Chromatin Remodeling and BRPF1

The eukaryotic genome is compacted into a dynamic structure known as chromatin.[1] The
fundamental repeating unit of chromatin is the nucleosome, which consists of DNA wrapped
around a core of eight histone proteins.[2] The accessibility of DNA for processes like
transcription is heavily regulated by ATP-dependent chromatin remodeling complexes and post-
translational modifications of histone tails.[1][3]

These modifications, including acetylation, methylation, and phosphorylation, constitute a
"histone code" that is "written" by enzymes like histone acetyltransferases (HATSs), "erased" by
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enzymes like histone deacetylases (HDACSs), and "read" by proteins containing specialized
domains such as bromodomains and chromodomains.[4] Bromodomains specifically recognize
and bind to e-N-acetylated lysine residues on histone tails, a mark generally associated with
transcriptionally active chromatin.[5]

BRPF1 is a member of the BRPF family of scaffolding proteins that are essential for the
assembly and function of MYST family HAT complexes (e.g., MOZ/MORF).[5][6][7] BRPF1
contains multiple domains, including a bromodomain that binds to acetylated histones, thereby
recruiting the HAT complex to specific chromatin loci to regulate gene expression.[5][6]

GSK6853: Mechanism of Action

GSK6853 is a potent and highly selective benzimidazolone inhibitor that targets the acetyl-
lysine binding pocket of the BRPF1 bromodomain.[5][8] By competitively blocking this
interaction, GSK6853 prevents the recruitment and stabilization of the BRPF1-containing
MYST HAT complexes at chromatin. This disruption leads to altered histone acetylation
patterns, changes in chromatin structure, and subsequent modulation of gene expression. The
precise downstream effects are context-dependent, but studies have shown significant impacts
on cell proliferation and cell cycle regulation.[9][10]
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Mechanism of GSK6853 Action
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GSK6853 Signaling Pathway in NSCLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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